Cas no 2137824-89-4 (1-(1-amino-4-tert-butylcyclohexyl)methyl-3-ethylurea)
1-(1-amino-4-tert-butylcyclohexyl)methyl-3-ethylurea Chemical and Physical Properties
Names and Identifiers
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- 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-ethylurea
- 2137824-89-4
- EN300-1121833
- 1-[(1-amino-4-tert-butylcyclohexyl)methyl]-3-ethylurea
-
- Inchi: 1S/C14H29N3O/c1-5-16-12(18)17-10-14(15)8-6-11(7-9-14)13(2,3)4/h11H,5-10,15H2,1-4H3,(H2,16,17,18)
- InChI Key: BLWBEPIFYZFGCT-UHFFFAOYSA-N
- SMILES: O=C(NCC)NCC1(CCC(C(C)(C)C)CC1)N
Computed Properties
- Exact Mass: 255.231062557g/mol
- Monoisotopic Mass: 255.231062557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 67.2Ų
1-(1-amino-4-tert-butylcyclohexyl)methyl-3-ethylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1121833-0.05g |
1-[(1-amino-4-tert-butylcyclohexyl)methyl]-3-ethylurea |
2137824-89-4 | 95% | 0.05g |
$612.0 | 2023-10-27 | |
| Enamine | EN300-1121833-0.1g |
1-[(1-amino-4-tert-butylcyclohexyl)methyl]-3-ethylurea |
2137824-89-4 | 95% | 0.1g |
$640.0 | 2023-10-27 | |
| Enamine | EN300-1121833-0.25g |
1-[(1-amino-4-tert-butylcyclohexyl)methyl]-3-ethylurea |
2137824-89-4 | 95% | 0.25g |
$670.0 | 2023-10-27 | |
| Enamine | EN300-1121833-0.5g |
1-[(1-amino-4-tert-butylcyclohexyl)methyl]-3-ethylurea |
2137824-89-4 | 95% | 0.5g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1121833-1.0g |
1-[(1-amino-4-tert-butylcyclohexyl)methyl]-3-ethylurea |
2137824-89-4 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1121833-2.5g |
1-[(1-amino-4-tert-butylcyclohexyl)methyl]-3-ethylurea |
2137824-89-4 | 95% | 2.5g |
$1428.0 | 2023-10-27 | |
| Enamine | EN300-1121833-5.0g |
1-[(1-amino-4-tert-butylcyclohexyl)methyl]-3-ethylurea |
2137824-89-4 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1121833-10.0g |
1-[(1-amino-4-tert-butylcyclohexyl)methyl]-3-ethylurea |
2137824-89-4 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1121833-1g |
1-[(1-amino-4-tert-butylcyclohexyl)methyl]-3-ethylurea |
2137824-89-4 | 95% | 1g |
$728.0 | 2023-10-27 | |
| Enamine | EN300-1121833-5g |
1-[(1-amino-4-tert-butylcyclohexyl)methyl]-3-ethylurea |
2137824-89-4 | 95% | 5g |
$2110.0 | 2023-10-27 |
1-(1-amino-4-tert-butylcyclohexyl)methyl-3-ethylurea Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-ethylurea
Research Brief on 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-ethylurea (CAS: 2137824-89-4)
The compound 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-ethylurea (CAS: 2137824-89-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications. The compound's unique structural features, including the tert-butylcyclohexyl moiety and the urea linkage, make it a promising candidate for further investigation.
Recent studies have highlighted the role of 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-ethylurea as a modulator of specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key enzymes involved in inflammatory responses. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and mechanism of action. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the compound's pharmacokinetic profile. A preclinical study conducted by researchers at the University of Cambridge evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-ethylurea. The results indicated favorable oral bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. However, further optimization may be required to enhance its blood-brain barrier permeability for potential central nervous system (CNS) applications.
In addition to its pharmacological properties, recent advancements in the synthetic routes for 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-ethylurea have been reported. A 2024 publication in Organic Process Research & Development described a scalable and cost-effective synthesis method, which could facilitate large-scale production for clinical trials. The method employs a novel catalytic system that improves yield and reduces byproduct formation, addressing previous challenges in the compound's synthesis.
Despite these promising developments, challenges remain. For example, the compound's long-term safety profile and potential off-target effects need to be thoroughly investigated. Ongoing research is exploring these aspects through comprehensive toxicology studies and in vivo models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-ethylurea (CAS: 2137824-89-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural and pharmacological properties offer multiple avenues for therapeutic development. Future studies should focus on optimizing its pharmacokinetic and safety profiles, as well as exploring its potential in combination therapies. The compound's progress will be closely monitored by the scientific community, with the hope of advancing it into clinical trials in the near future.
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